11a-Hydroxy-16,17a-epoxyprogesterone
11a-Hydroxy-16,17a-epoxyprogesterone
Brand Name:
Vulcanchem
CAS No.:
19427-36-2
VCID:
VC21121800
InChI:
InChI=1S/C21H28O4/c1-11(22)21-17(25-21)9-15-14-5-4-12-8-13(23)6-7-19(12,2)18(14)16(24)10-20(15,21)3/h8,14-18,24H,4-7,9-10H2,1-3H3/t14?,15?,16-,17?,18?,19?,20?,21-/m1/s1
SMILES:
CC(=O)C12C(O1)CC3C2(CC(C4C3CCC5=CC(=O)CCC45C)O)C
Molecular Formula:
C21H28O4
Molecular Weight:
344.4 g/mol
11a-Hydroxy-16,17a-epoxyprogesterone
CAS No.: 19427-36-2
Cat. No.: VC21121800
Molecular Formula: C21H28O4
Molecular Weight: 344.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 19427-36-2 |
|---|---|
| Molecular Formula | C21H28O4 |
| Molecular Weight | 344.4 g/mol |
| IUPAC Name | (6S,9R)-6-acetyl-9-hydroxy-7,11-dimethyl-5-oxapentacyclo[8.8.0.02,7.04,6.011,16]octadec-15-en-14-one |
| Standard InChI | InChI=1S/C21H28O4/c1-11(22)21-17(25-21)9-15-14-5-4-12-8-13(23)6-7-19(12,2)18(14)16(24)10-20(15,21)3/h8,14-18,24H,4-7,9-10H2,1-3H3/t14?,15?,16-,17?,18?,19?,20?,21-/m1/s1 |
| Standard InChI Key | XPOFTPYDSZJRKX-TXTZOJMHSA-N |
| Isomeric SMILES | CC(=O)[C@]12C(O1)CC3C2(C[C@H](C4C3CCC5=CC(=O)CCC45C)O)C |
| SMILES | CC(=O)C12C(O1)CC3C2(CC(C4C3CCC5=CC(=O)CCC45C)O)C |
| Canonical SMILES | CC(=O)C12C(O1)CC3C2(CC(C4C3CCC5=CC(=O)CCC45C)O)C |
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